Cas no 74499-07-3 (4-methyl-4-phenylpyrrolidin-2-one)

• Product Name: 4-methyl-4-phenylpyrrolidin-2-one
• CAS No: 74499-07-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 3101977
• PubChem ID: 4593357
• Update Time: 2025-10-29

4-methyl-4-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-4-phenyl-pyrrolidin-2-one
• 4-methyl-4-phenylpyrrolidin-2-one
• 4-methyl-4-phenyl-2-pyrrolidinone
• EN300-156125
• F1913-0373
• AO-365/15160012
• XH0470
• CS-0235393
• HMS1515I04
• Z1263715001
• AKOS017536926
• AKOS003658301
• F89894
• EU-0075987
• STK105309
• SCHEMBL12898108
• ChemDiv3_014964
• 74499-07-3
• ZCA49907
• 837-221-4
• MFCD02955556

• Inchi： 1S/C11H13NO/c1-11(7-10(13)12-8-11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
• InChI Key： JHXOTRGSEUYRHN-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-methyl-4-phenylpyrrolidin-2-one

4-Methyl-4-phenylpyrrolidin-2-one: A Versatile Chemical Compound with Broad Applications

4-Methyl-4-phenylpyrrolidin-2-one (CAS No. 74499-07-3) is a significant organic compound in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its pyrrolidinone core structure substituted with methyl and phenyl groups, has garnered attention for its unique chemical properties and potential applications. As researchers and industries increasingly focus on sustainable and efficient chemical processes, compounds like 4-methyl-4-phenylpyrrolidin-2-one play a pivotal role in advancing innovations in drug discovery, material science, and green chemistry. Its CAS number, 74499-07-3, serves as a key identifier in databases, facilitating accurate retrieval and study across scientific platforms.

The molecular structure of 4-methyl-4-phenylpyrrolidin-2-one features a five-membered lactam ring, which contributes to its stability and reactivity. This structure is often explored in the context of heterocyclic chemistry, a hot topic in modern research due to its relevance in developing novel therapeutics and functional materials. With the growing interest in AI-driven drug design and computational chemistry, scientists frequently search for compounds like this to model interactions and predict biological activities. Keywords such as "pyrrolidinone derivatives" and "synthesis of 4-methyl-4-phenylpyrrolidin-2-one" are commonly queried in search engines, reflecting the demand for detailed information on its preparation and properties. The compound's ability to act as a building block in organic synthesis makes it valuable for creating complex molecules with potential applications in medicine and beyond.

In pharmaceutical research, 4-methyl-4-phenylpyrrolidin-2-one is investigated for its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural motifs are found in compounds that exhibit various biological activities, aligning with current trends in personalized medicine and targeted therapies. For instance, researchers are exploring its use in developing inhibitors for enzymes involved in neurological disorders, a area of high public interest given the rising prevalence of conditions like Alzheimer's disease. Searches related to "pharmaceutical applications of pyrrolidinones" and "CAS 74499-07-3 in drug development" highlight how this compound integrates into cutting-edge health solutions. Additionally, its potential in creating biodegradable polymers ties into sustainability efforts, addressing global concerns about environmental impact and circular economy principles.

The synthesis of 4-methyl-4-phenylpyrrolidin-2-one typically involves multi-step organic reactions, such as cyclization and functional group transformations, which are optimized for yield and purity. This aligns with the broader scientific community's focus on green chemistry practices, where reducing waste and using eco-friendly solvents are prioritized. Online queries often include terms like "efficient synthesis of 4-methyl-4-phenylpyrrolidin-2-one" and "properties of CAS 74499-07-3", indicating a need for practical guidance in laboratory settings. Moreover, the compound's physical properties, such as melting point and solubility, are critical for formulation scientists working on drug delivery systems, making it a subject of study in pharmacokinetics and material science journals.

Beyond pharmaceuticals, 4-methyl-4-phenylpyrrolidin-2-one finds applications in the development of advanced materials, including liquid crystals and agrochemicals. This versatility resonates with industries seeking innovative solutions to enhance product performance while adhering to safety regulations. With the surge in AI and machine learning applications in chemistry, data on compounds like this are used to train algorithms for predicting chemical behavior and toxicity, a topic frequently searched as "AI in chemical compound analysis". The compound's role in catalysis and as a ligand in coordination chemistry further expands its utility, contributing to research on renewable energy and sustainable manufacturing processes.

Quality control and analytical methods for 4-methyl-4-phenylpyrrolidin-2-one are essential topics, with techniques like NMR spectroscopy and mass spectrometry being commonly discussed in scientific literature. This ties into the broader discourse on analytical chemistry advancements, where precision and reproducibility are paramount. Searches such as "characterization of pyrrolidinone compounds" and "CAS 74499-07-3 safety data" reflect user concerns about handling and compliance, although it is not classified under hazardous categories. The compound's stability under various conditions makes it suitable for long-term storage and transport, supporting its use in global supply chains for research and industrial applications.

In conclusion, 4-methyl-4-phenylpyrrolidin-2-one (CAS No. 74499-07-3) is a multifaceted compound with significant implications across multiple sectors. Its integration into trending areas like drug discovery, green chemistry, and material science underscores its importance in addressing contemporary challenges. As interest grows in sustainable and intelligent chemical solutions, this compound will continue to be a focus of research and development, driven by ongoing inquiries and innovations in the field.